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Compound of Interest

Compound Name: Carbaryl-d3

Cat. No.: B15616499

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and
recommended storage conditions for Carbaryl-d3. The information presented herein is crucial
for ensuring the integrity and accuracy of research and development activities involving this
isotopically labeled compound. The guidance is compiled from publicly available data sheets
and scientific literature, primarily focusing on its non-deuterated analogue, Carbaryl, with
inferred implications for Carbaryl-d3 based on the kinetic isotope effect.

Chemical and Physical Properties

Carbaryl-d3, the deuterated form of Carbaryl, is a carbamate insecticide. The deuterium
labeling is typically on the methyl group. Its fundamental properties are summarized below.

Property Value

Chemical Name 1-Naphthyl N-(methyl-d3)carbamate
CAS Number 1433961-56-8

Molecular Formula C12HsD3NO:2

Molecular Weight 204.24 g/mol

Appearance White to off-white solid

Solubility Insoluble in water
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Recommended Storage Conditions

To maintain the chemical integrity of Carbaryl-d3, it is imperative to adhere to the following
storage conditions. Suppliers of Carbaryl-d3 indicate that the compound has a limited shelf
life, and the expiration date is provided on the product's label and Certificate of Analysis.

Condition Recommendation
Temperature Store in a cool, dry place.
Light Protect from light.
Store under an inert atmosphere (e.g., Argon or
Atmosphere i
Nitrogen).
Container Keep container tightly closed.
Ventilation Ensure good ventilation.

Stability Profile

The stability of Carbaryl-d3 is influenced by several factors, including pH, temperature, and
light. While specific quantitative stability data for Carbaryl-d3 is not extensively published, the
stability of Carbaryl provides a strong indication of its expected behavior. The substitution of
hydrogen with deuterium to form a carbon-deuterium (C-D) bond, which is stronger than a
carbon-hydrogen (C-H) bond, may result in a greater stability for Carbaryl-d3, a phenomenon
known as the kinetic isotope effect.

pH Stability (Hydrolysis)

Carbaryl is known to be stable in neutral and weakly acidic conditions but hydrolyzes in alkaline
media.[1][2] The primary hydrolysis product is 1-naphthol.
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pH Condition Half-life (t1/2) of Carbaryl
5 Acidic Stable

6.1 6 °C, ultrapure water No degradation observed
6.1 22 °C, ultrapure water 37 days[1]

7 Neutral 12 days[?]

7.3 6 °C, river water 31 days[1]

7.3 22 °C, river water 11 days[1]

9 Alkaline 3.2 hours[2][3]

Caption: Hydrolytic degradation pathway of Carbaryl-d3.

Thermal Stability

Carbaryl is stable to heat up to 70°C.[2] Thermal decomposition at higher temperatures will
lead to the release of toxic fumes, including oxides of nitrogen and methyl isocyanate.

Photostability

Carbaryl is susceptible to photodegradation. When exposed to sunlight, Carbaryl in river water
has been observed to degrade completely within two weeks.[3] The half-life of Carbaryl in
water due to photolysis is approximately 21 days.[3]

Experimental Protocols for Stability Testing

A comprehensive stability study for Carbaryl-d3 should be conducted according to established
guidelines (e.g., ICH Q1A(R2)). The following outlines a general protocol.

Stability-Indicating Analytical Method

A validated stability-indicating analytical method is crucial for separating the intact Carbaryl-d3
from its degradation products. A High-Performance Liquid Chromatography (HPLC) or Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method would be suitable.

Example HPLC Method Parameters (adapted from Carbaryl analysis):[4]
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Parameter Specification

C18 reverse-phase column (e.g., 4.6 mm x 250

Column
mm, 5 um)
_ A gradient of acetonitrile and water or a suitable
Mobile Phase
buffer.
Flow Rate 1.0 mL/min
) UV at an appropriate wavelength (e.g., 220 nm)
Detection
or MS/MS
Injection Volume 10 uL
Column Temperature 30°C
Sample Preparation HPLC Analysis Data Processing
Filter (0.45 pm) Inject into HPLC ‘Separate on C18 Column UV or MS/MS Detection io“;':‘gf;z:ﬂ;ﬂ }—»i 55555555 bty

Click to download full resolution via product page

Caption: Workflow for stability analysis of Carbaryl-d3 by HPLC.

Forced Degradation Studies

To establish the stability-indicating nature of the analytical method, forced degradation studies
should be performed on Carbaryl-d3.
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Stress Condition Typical Protocol

Acid Hydrolysis 0.1 M HCl at 60 °C for 24 hours

Base Hydrolysis 0.1 M NaOH at room temperature for 2 hours
Oxidation 3% H20:2 at room temperature for 24 hours
Thermal Degradation 60 °C for 48 hours

Exposure to UV light (254 nm) and visible light

Photodegradation
for 24 hours

Long-Term and Accelerated Stability Studies

Formal stability studies should be conducted on at least three batches of Carbaryl-d3 in its

proposed commercial packaging.

Study Type Storage Conditions Testing Frequency
25°C+£2°C/60% RH + 5%
Long-Term RH 0,3,6,9, 12, 18, 24 months

40°C+2°C/75% RH + 5%
Accelerated RH 0, 3, 6 months

Potential Degradation Pathways

The primary degradation pathway for Carbaryl is hydrolysis to 1-naphthol and methylamine. For
Carbaryl-d3, this would result in 1-naphthol and deuterated methylamine. Other potential
degradation pathways, especially under photolytic and oxidative stress, can be more complex.

Carbaryl-d3

Hydrolysis Oxidation
(1-Naphthol) (Hydroxylated derivatives)
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Caption: Major degradation pathways for Carbaryl-d3.

Conclusion

Carbaryl-d3 is a stable compound when stored under the recommended conditions of cool,
dry, and dark. Its stability is highly dependent on pH, with rapid degradation occurring in
alkaline environments. While specific stability data for the deuterated form is limited, the
extensive information available for Carbaryl provides a reliable basis for handling and storage
protocols. The potential for increased stability due to the kinetic isotope effect should be
considered. For critical applications, it is strongly recommended to perform in-house stability
assessments under the specific conditions of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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